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Compound of Interest

Compound Name: Metahexamide

CAS No.: 565-33-3

Cat. No.: B1676324

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address solubility challenges when working with Metahexamide in experimental

buffers.

Frequently Asked Questions (FAQs)
Q1: What is Metahexamide and why is its solubility a concern?

A1: Metahexamide is a first-generation sulfonylurea drug that has been studied for its

antihyperglycemic activity.[1][2] Like many sulfonylureas, it is a lipophilic molecule with low

aqueous solubility, which can present challenges when preparing solutions for in vitro and other

experimental assays. Achieving a stable, homogenous solution is critical for obtaining accurate

and reproducible experimental results.

Q2: What are the known physicochemical properties of Metahexamide?

A2: Metahexamide is a white to off-white solid. While extensive quantitative solubility data in

common buffers is not readily available in the literature, its physicochemical properties suggest
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it is poorly soluble in aqueous solutions. Key properties are summarized in the table below.

Property Value Reference

Molecular Formula C₁₄H₂₁N₃O₃S [3]

Molecular Weight 311.4 g/mol [3]

Melting Point 151°C [4]

Predicted pKa 5.49 ± 0.10 [4]

Solubility in Methanol Very Slightly Soluble [4]

Q3: What is the primary mechanism of action of Metahexamide?

A3: Metahexamide, like other sulfonylureas, primarily acts on the ATP-sensitive potassium

(KATP) channels in the plasma membrane of pancreatic β-cells.[5][6] By binding to the

sulfonylurea receptor 1 (SUR1) subunit of the channel, it induces channel closure.[1][7] This

leads to membrane depolarization, opening of voltage-gated calcium channels, and

subsequent influx of calcium ions, which triggers the exocytosis of insulin-containing granules.

[5][6]
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Caption: Mechanism of Metahexamide-induced insulin secretion in pancreatic β-cells.

Troubleshooting Guide: Enhancing Metahexamide
Solubility
If you are encountering difficulties dissolving Metahexamide in your experimental buffer, follow

this troubleshooting workflow. The most common and effective methods involve the use of co-

solvents and pH adjustment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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